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Compound of Interest
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Cat. No.: B1162287

Get Quote

Executive Summary
Hexadecanal-d5 (Palmitaldehyde-d5) is a stable isotope-labeled analog of hexadecanal, a

critical fatty aldehyde intermediate in sphingolipid metabolism and the degradation of

sphingosine-1-phosphate (S1P). It serves as the gold-standard internal standard (IS) for the

quantification of endogenous hexadecanal via Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) or GC-MS.

This guide details the physicochemical properties, biological relevance, and a validated

analytical workflow for Hexadecanal-d5, addressing the specific challenges of aldehyde

instability and ionization efficiency.

Physicochemical Specifications
The following data represents the specific isotopologue 15,15,16,16,16-d5, where the terminal

methyl group and the adjacent carbon are deuterated. This position is chemically stable and

minimizes the risk of deuterium exchange during metabolic processing or ionization.
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Core Identity Table
Property Specification

Compound Name Hexadecanal-d5

Synonyms
1-Hexadecanal-d5; Palmitaldehyde-d5; FAL

16:0-d5

Chemical Formula

Molecular Weight (Avg) 245.46 g/mol

Exact Mass (Monoisotopic) 245.2768 Da

CAS Number 2703602-66-6 (Cayman Chemical variant)

Physical State
Solid (Low melting point) or solution in Methyl

Acetate

Solubility Soluble in Ethanol, DMSO, DMF, Chloroform

Stability

High Risk: Prone to oxidation (to Palmitic acid-

d5) and trimerization. Store at -20°C or -80°C

under argon/nitrogen.

Biological Context: The S1P Pathway & Sjögren-
Larsson Syndrome[1]
Hexadecanal is not merely a metabolic byproduct; it is a pivot point in lipid signaling. Its

accumulation is the hallmark of Sjögren-Larsson Syndrome (SLS), an autosomal recessive

disorder caused by mutations in the ALDH3A2 gene, which encodes Fatty Aldehyde

Dehydrogenase (FALDH).[1][2]

Mechanism of Action[4][5][6]
S1P Lyase Activity: Sphingosine-1-Phosphate (S1P) is irreversibly cleaved by S1P Lyase

(SGPL1) into Hexadecanal and Phosphoethanolamine.

FALDH Detoxification: Under normal conditions, FALDH oxidizes Hexadecanal into

Hexadecanoic Acid (Palmitic Acid), which is then incorporated into glycerolipids.
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Pathology: In FALDH deficiency (SLS), Hexadecanal accumulates, reacting with

macromolecules and disrupting the skin barrier (ichthyosis) and neurological function.

Pathway Visualization
The following diagram illustrates the metabolic position of Hexadecanal and the block

responsible for SLS.
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Caption: Metabolic trajectory of Hexadecanal. In Sjögren-Larsson Syndrome, the FALDH step

is blocked, leading to toxic accumulation of the aldehyde.

Analytical Protocol: LC-MS/MS Quantification
Expert Note: Native fatty aldehydes ionize poorly in Electrospray Ionization (ESI) and are

unstable during extraction. Direct analysis often yields low sensitivity and variable results.

Derivatization is mandatory for robust quantification.

The following protocol uses Semicarbazide (SCZ) derivatization to stabilize the aldehyde and

introduce a nitrogenous tag for high-efficiency ESI+ ionization.

Reagents & Preparation[5][7]
Internal Standard: Hexadecanal-d5 (1 µM in Ethanol).

Derivatizing Agent: Semicarbazide HCl (50 mM in 50 mM Tris-HCl, pH 7.4).

Extraction Solvent: Chloroform:Methanol (2:1 v/v) (Bligh-Dyer method).
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Step-by-Step Workflow
Sample Spiking: Add 10 µL of Hexadecanal-d5 IS to 100 µL of plasma or tissue

homogenate.

Derivatization (In-situ): Add 100 µL of Semicarbazide reagent. Vortex and incubate at 40°C

for 30 minutes.

Why: This converts the unstable aldehyde into a stable Semicarbazone before lipid

extraction, preventing oxidation artifacts.

Extraction: Add 600 µL Chloroform:Methanol (2:1). Vortex vigorously for 1 minute.

Phase Separation: Centrifuge at 3,000 x g for 5 minutes. Collect the lower organic phase

(chloroform layer).

Drying: Evaporate the organic phase under a stream of nitrogen at 35°C.

Reconstitution: Dissolve the residue in 100 µL Methanol/Water (80:20) for LC-MS injection.

Mass Spectrometry Parameters (ESI+)
The derivatization shifts the mass and creates a proton-affinitive site.

Reaction: Hexadecanal (

) + Semicarbazide (

)

Hexadecanal-Semicarbazone (

) +

.

Mass Shift: MW 240.4

MW 297.5 (approx).

Isotope Shift: The d5 variant will be +5 Da heavier.
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Analyte Precursor Ion Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (eV)

Hexadecanal-

SCZ
298.3

75.1 (SCZ head

group)

281.3 (Loss of

)
20 - 30

Hexadecanal-d5-

SCZ
303.3

75.1 (SCZ head

group)

286.3 (Loss of

)
20 - 30

Note: The product ion m/z 75.1 corresponds to the protonated semicarbazide moiety (

), a common fragment for all semicarbazones. Ensure chromatographic separation from other
fatty aldehydes (e.g., Octadecanal).

Workflow Diagram
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Caption: Optimized workflow for Hexadecanal quantification using d5-IS and semicarbazide

derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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